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Compound of Interest

Compound Name: Ascorbyl Glucoside

Cat. No.: B590808

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability profile of Ascorbyl
Glucoside, a widely utilized stabilized derivative of Vitamin C, with a core focus on its
performance at different pH levels. The following sections detail its mechanism of action,
guantitative stability data, factors influencing its degradation, and standardized experimental
protocols for its evaluation.

Mechanism of Action: Pro-Drug Activation

Ascorbyl Glucoside is a pro-drug that requires enzymatic hydrolysis to become biologically
active. In the skin, the enzyme a-glucosidase, present in the cell membranes of keratinocytes
and fibroblasts, cleaves the glucose molecule from the ascorbic acid moiety. This process
releases L-ascorbic acid, the pure, active form of Vitamin C, directly into the skin cells. This
gradual conversion ensures a sustained release of Vitamin C, enhancing its efficacy for
antioxidant protection, collagen synthesis, and skin brightening.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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